[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride

• IUPAC Name: (2-pyrrolidin-1-ylcyclohexyl)methanamine;dihydrochloride
• InChI: InChI=1S/C11H22N2.2ClH/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13;;/h10-11H,1-9,12H2;2*1H
• InChI Key: MPKJUZRKINILFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)CN)N2CCCC2.Cl.Cl
• Molecular Formula: C11H24Cl2N2
• Molecular Weight: 255.22 g/mol
• CAS No.: 2137785-62-5

Description

[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride is a chemical compound with the molecular formula C11H22N2.2ClH. It is known for its unique structure, which includes a pyrrolidine ring attached to a cyclohexyl group, and is often used in various scientific research applications .

Preparation Methods

The synthesis of [2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride typically involves the reaction of cyclohexanone with pyrrolidine in the presence of a reducing agent. This process forms the intermediate [2-(Pyrrolidin-1-yl)cyclohexyl]methanamine, which is then converted to its dihydrochloride salt by treatment with hydrochloric acid . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: It can be reduced to form secondary amines or other reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like alkyl halides. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride is utilized in various scientific research fields:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on the central nervous system.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways and targets involved are still under investigation, but it is believed to influence neurotransmitter systems and other cellular processes .

Comparison with Similar Compounds

[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride can be compared with other similar compounds, such as:

Pyrrolidine derivatives: These compounds share the pyrrolidine ring structure and may have similar biological activities.

Cyclohexylamines: Compounds with a cyclohexyl group attached to an amine, which may exhibit similar chemical reactivity.

Methanamines: Compounds with a methanamine group, which can be used in similar synthetic applications. The uniqueness of this compound lies in its combined structural features, which contribute to its distinct chemical and biological properties.